Cas no 1247681-72-6 (1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methoxybenzene)

• Product Name: 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methoxybenzene
• CAS No: 1247681-72-6
• MF: C₁₂H₁₇BrO₃
• MW: 289.165583372116
• CID: 5805461
• PubChem ID: 62108515
• Update Time: 2025-10-25

1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[2-bromo-1-(2-methoxyethoxy)ethyl]-3-methoxy-
• 1-(2-Bromo-1-(2-methoxyethoxy)ethyl)-3-methoxybenzene
• 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methoxybenzene
• 1247681-72-6
• CS-0302593
• EN300-1133464
• AKOS011388071
• 1-[2-bromo-1-(2-methoxyethoxy)ethyl]-3-methoxybenzene

• Inchi： 1S/C12H17BrO3/c1-14-6-7-16-12(9-13)10-4-3-5-11(8-10)15-2/h3-5,8,12H,6-7,9H2,1-2H3
• InChI Key： XURKNTUZTLHFGW-UHFFFAOYSA-N
• SMILES： C1(C(OCCOC)CBr)=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 288.03611g/mol
• Monoisotopic Mass: 288.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 333.5±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methoxybenzene

Introduction to 1-2-Bromo-1-(2-Methoxyethoxy)Ethyl-3-Methoxybenzene (CAS No. 1247681-72-6)

1-2-Bromo-1-(2-methoxyethoxy)ethyl-3-methoxybenzene (CAS No. 1247681-72-6) is a complex organic compound with a unique structure that combines bromine, methoxy groups, and an ethyl chain. This compound has garnered attention in the field of organic chemistry due to its potential applications in drug design, material science, and as a precursor for other valuable chemical entities. The molecule's structure, which includes a bromine atom at the 1-position of the benzene ring, a methoxy group at the 3-position, and an ethyl chain substituted with a methoxyethoxy group, makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of brominated aromatic compounds like this one in medicinal chemistry. The presence of bromine in the molecule can significantly influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the methoxy groups attached to the benzene ring contribute to the compound's hydrophilicity, which is crucial for its solubility in biological systems. The methoxyethoxy group on the ethyl chain introduces further complexity to the molecule, potentially enhancing its ability to interact with biological targets.

The synthesis of 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methoxybenzene involves multi-step organic reactions that require precise control over reaction conditions. Researchers have explored various methods to optimize the synthesis process, including nucleophilic aromatic substitution and coupling reactions. These advancements have not only improved the yield but also opened new avenues for modifying the structure to tailor its properties for specific applications.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a scaffold for attaching bioactive moieties makes it a valuable tool in drug discovery programs targeting various diseases. For instance, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes.

Moreover, brominated aromatic compounds like this one are being investigated for their role in material science. The unique electronic properties of bromine and the steric effects introduced by the substituents can influence the physical properties of materials derived from this compound. Potential applications include advanced polymers and high-performance coatings.

From an environmental perspective, understanding the degradation pathways of CAS No. 1247681-72-6 is crucial for assessing its impact on ecosystems. Recent research has focused on identifying biodegradation mechanisms and evaluating its toxicity profile under various conditions. These studies are essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 1-2-bromo-1-(2-methoxyethoxy)ethyl-3-methoxybenzene (CAS No. 1247681-72-6) is a multifaceted compound with significant potential across multiple disciplines. Its structural complexity provides a foundation for diverse chemical transformations and applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.